4-Bromo-7-fluoro-3-iodo-2H-indazole

• IUPAC Name: 4-bromo-7-fluoro-3-iodo-2H-indazole
• InChI: InChI=1S/C7H3BrFIN2/c8-3-1-2-4(9)6-5(3)7(10)12-11-6/h1-2H,(H,11,12)
• InChI Key: PBPICWXOEHKMAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NNC(=C2C(=C1)Br)I)F
• Molecular Formula: C7H3BrFIN2
• Molecular Weight: 340.92 g/mol

Description

“4-Bromo-7-fluoro-3-iodo-2H-indazole” is a chemical compound with the molecular formula C7H3BrFIN2. It is a powder at room temperature.

Synthesis Analysis

The synthesis of indazoles, including “4-Bromo-7-fluoro-3-iodo-2H-indazole”, has been explored through various methods. One common method involves the cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material.

Molecular Structure Analysis

The molecular structure of “4-Bromo-7-fluoro-3-iodo-2H-indazole” consists of a bromine atom, a fluorine atom, and an iodine atom attached to an indazole ring. The molecular weight of this compound is 340.92.

Chemical Reactions Analysis

Indazole-containing heterocyclic compounds, including “4-Bromo-7-fluoro-3-iodo-2H-indazole”, have been synthesized through various reactions, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Physical And Chemical Properties Analysis

“4-Bromo-7-fluoro-3-iodo-2H-indazole” is a powder at room temperature. It has a molecular weight of 340.92. The InChI code for this compound is 1S/C7H3BrFIN2/c8-3-1-2-4(9)6-5(3)7(10)12-11-6/h1-2H, (H,11,12).

Scientific Research Applications

HIV Protease Inhibitors

. These inhibitors are used as antiretroviral drugs in the treatment of HIV infections.

Serotonin Receptor Antagonists

. These are drugs that inhibit the action of serotonin (a neurotransmitter) in the brain. They can be used to treat conditions like depression and anxiety.

Aldose Reductase Inhibitors

Aldose reductase is an enzyme involved in the metabolism of glucose. .

Acetylcholinesterase Inhibitors

. These inhibitors increase the level and duration of action of the neurotransmitter acetylcholine and can be used to treat diseases like Alzheimer’s and Myasthenia Gravis.

Antimicrobial Agents

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Anticancer Agents

. .

Safety and Hazards

The safety information for “4-Bromo-7-fluoro-3-iodo-2H-indazole” includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Indazole-containing compounds, which include 4-bromo-7-fluoro-3-iodo-2h-indazole, have a wide variety of medicinal applications and can act as selective inhibitors of phosphoinositide 3-kinase δ .

Mode of Action

Indazole compounds generally interact with their targets through various chemical reactions, leading to changes in the target’s function .

Biochemical Pathways

Indazole compounds are known to influence a broad range of biochemical pathways due to their diverse biological activities .

Result of Action

Indazole compounds are known for their diverse biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as temperature, ph, and the presence of other compounds can potentially affect the action of indazole compounds .